Cas no 2034468-73-8 (N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride)

• Product Name: N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride
• CAS No: 2034468-73-8
• MF: C₁₇H₁₅ClN₂O₂S
• MW: 346.831201791763
• CID: 6439987
• PubChem ID: 121016921
• Update Time: 2025-10-28

N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride
• N-(3-(pyridin-2-yloxy)benzyl)thiophene-3-carboxamide hydrochloride
• N-[(3-pyridin-2-yloxyphenyl)methyl]thiophene-3-carboxamide;hydrochloride
• F6443-5492
• AKOS026688228
• 2034468-73-8
• N-{[3-(pyridin-2-yloxy)phenyl]methyl}thiophene-3-carboxamide hydrochloride

• Inchi： 1S/C17H14N2O2S.ClH/c20-17(14-7-9-22-12-14)19-11-13-4-3-5-15(10-13)21-16-6-1-2-8-18-16;/h1-10,12H,11H2,(H,19,20);1H
• InChI Key： OAAXJWGKLPWODV-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)C(NCC1C=CC=C(C=1)OC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 346.0542766g/mol
• Monoisotopic Mass: 346.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5Ų

Additional information on N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride

Introduction to N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride (CAS No. 2034468-73-8)

N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride, identified by its CAS number 2034468-73-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both pyridin-2-yloxy and thiophene-3-carboxamide moieties in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The pyridin-2-yloxy group is a well-known pharmacophore that has been extensively studied for its ability to modulate various biological pathways. Pyridine derivatives are frequently incorporated into drug molecules due to their favorable pharmacokinetic properties and their capacity to engage with a wide range of biological targets, including enzymes and receptors. The introduction of this moiety into N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride enhances its potential as a scaffold for drug discovery.

The thiophene-3-carboxamide moiety adds another layer of complexity to the molecule, providing a site for potential interactions with biological systems. Thiophene derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The carboxamide group further extends the functionalization possibilities, allowing for the introduction of additional modifications that could fine-tune the pharmacological profile of the compound.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride has shown promise in this area due to its ability to interact with specific protein targets. For instance, studies have suggested that this compound may interfere with the activity of certain kinases, which are key enzymes involved in various signaling pathways implicated in diseases such as cancer and inflammatory disorders.

The synthesis and characterization of N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure of this molecule.

Biological assays have revealed that N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride exhibits notable activity against several disease-relevant targets. For example, preclinical studies have demonstrated its efficacy in inhibiting the growth of tumor cells by modulating key signaling pathways. Additionally, the compound has shown potential in reducing inflammation by targeting specific inflammatory mediators.

The pharmacokinetic properties of N-{3-(pyridin-2-yloxy)phenylmethyl}thiophene-3-carboxamide hydrochloride have also been thoroughly evaluated. These studies indicate that the compound exhibits favorable solubility and bioavailability, which are essential characteristics for any potential therapeutic agent. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at relevant doses, suggesting its safety profile is promising.

The development of N-{3-(pyridin-2-yloxy strong>)phenylmethyl}< strong >thiophene-3-carboxamide hydrochloride strong >as a drug candidate is an ongoing process that involves collaboration between chemists, biologists, and clinicians. The integration of computational modeling and high-throughput screening techniques has accelerated the discovery and optimization process. These approaches allow researchers to rapidly assess the binding affinity and specificity of the compound towards various biological targets.

In conclusion, N-{3-(< strong > pyridin - 2 - yloxy strong >)phenylmethyl}< strong >thiophene - 3 - carboxamide hydrochloride strong >(CAS No. 2034468-73-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development. As research continues to uncover new therapeutic applications, this compound holds great potential as a lead molecule for novel drug therapies. p >